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Compound of Interest

Compound Name: DL-Aspartic acid-d3

Cat. No.: B578249

This document provides crucial safety protocols and logistical guidance for the handling and
disposal of DL-Aspartic acid-d3, ensuring the safety of laboratory personnel and compliance
with regulatory standards.

Personal Protective Equipment (PPE)

When handling DL-Aspartic acid-d3, it is imperative to use the appropriate personal protective
equipment to minimize exposure and ensure personal safety. The following table summarizes
the recommended PPE.
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PPE Category Item Specification

Chemical splash goggles that
comply with OSHA's eye and

Eye Protection Safety Goggles face protection regulations in
29 CFR 1910.133 or European
Standard EN166.[1]

Chemical-resistant gloves
Hand Protection Gloves (e.g., nitrile rubber) inspected

prior to use.[2]

A clean, body-covering lab

coat or long-sleeved shirt and

Body Protection Lab Coat ]
trousers to prevent skin
contact.[3]

Use a NIOSH (US) or CEN
) ) ) (EV) approved dust mask
Respiratory Protection Dust Respirator

(e.g., N95 or P1) where dust

formation is possible.[2][4]

Operational Plan: Handling DL-Aspartic acid-d3

Adherence to a strict operational plan is essential for the safe handling of DL-Aspartic acid-
d3. The following step-by-step procedure should be followed:

1. Preparation:
e Ensure the work area is clean and uncluttered.

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust particles.[5]

o Confirm that a safety shower and eyewash station are readily accessible.[3]
o Assemble all necessary equipment and materials before handling the compound.

e Put on all required personal protective equipment as detailed in the table above.
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2. Weighing and Transfer:
e Handle DL-Aspartic acid-d3 as a solid powder.

e To minimize dust generation, do not pour the powder directly. Instead, use a spatula or other
appropriate tool to transfer the material.[3]

« If possible, weigh the compound directly into the receiving vessel.

o Close the container tightly after use to prevent contamination and spillage.[2][5][6]

3. Dissolution (if applicable):

« If preparing a solution, add the solid to the solvent slowly while stirring to prevent splashing.
o Ensure the chosen solvent is compatible with DL-Aspartic acid-d3.

4. Post-Handling:

e Thoroughly clean the work area and any equipment used.

e Wash hands with soap and water after handling the compound, even if gloves were worn.[6]
» Remove and properly dispose of contaminated gloves and any other disposable PPE.[2]

Disposal Plan

Proper disposal of DL-Aspartic acid-d3 and associated waste is critical to prevent
environmental contamination and adhere to regulations.

e Unused Product: Unused DL-Aspartic acid-d3 should be collected in a clearly labeled,
sealed container for disposal.[6] Do not dispose of it down the drain or in the general trash.

» Contaminated Materials: Any materials, such as weighing paper, gloves, or wipes, that have
come into contact with DL-Aspartic acid-d3 should be considered chemical waste. These
should be collected in a designated, sealed waste container.
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» Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected as chemical waste. Once decontaminated, the container can be
disposed of according to institutional guidelines.

» Waste Disposal: All waste containing DL-Aspartic acid-d3 must be disposed of through a
licensed professional waste disposal service, following all local, state, and federal
environmental regulations.[3][6]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling DL-Aspartic acid-
d3 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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